Cas no 597-51-3 (triethylphosphine sulfide)
Triethylphosphine sulfide (C6H15PS) is an organophosphorus compound characterized by its sulfur-bound phosphine structure. This colorless to pale yellow liquid is notable for its role as a ligand in coordination chemistry, where its electron-donating properties enhance catalytic activity in transition metal complexes. Its high thermal stability and resistance to oxidation make it suitable for applications in homogeneous catalysis, particularly in hydroformylation and hydrogenation reactions. The compound’s steric and electronic tunability allows for precise control in synthetic pathways. Triethylphosphine sulfide is also utilized in organic synthesis as a sulfur-transfer reagent. Proper handling under inert conditions is recommended due to its air-sensitive nature.
triethylphosphine sulfide structure
Product Name:triethylphosphine sulfide
CAS No:597-51-3
MF:C6H15PS
MW:150.222061395645
MDL:MFCD00014462
CID:82645
PubChem ID:301283
Update Time:2025-06-07
triethylphosphine sulfide Chemical and Physical Properties
Names and Identifiers
-
- triethylphosphine sulfide
- HISHICOLIN PS-2
- Triaethyl-phosphinsulfid
- triethylphosphane sulfide
- triethyl-phosphine sulfide
- triethylphosphine sulphide
- MFCD00014462
- WTNQHMJTIHJURG-UHFFFAOYSA-N
- SCHEMBL230926
- NSC 177885
- DTXSID30190802
- NSC-177885
- NSC177885
- triethyl(sulfanylidene)-lambda5-phosphane
- 37357-76-9
- InChI=1/C6H15PS/c1-4-7(8,5-2)6-3/h4-6H2,1-3H
- AKOS006230038
- Erabutoxin C
- 597-51-3
- Erabutoxin a, 26-L-histidine-51-L-asparagine-
- FT-0632484
- Phosphine sulfide, triethyl-
- Et3PS
- DB-015387
-
- MDL： MFCD00014462
- Inchi： 1S/C6H15PS/c1-4-7(8,5-2)6-3/h4-6H2,1-3H3
- InChI Key： WTNQHMJTIHJURG-UHFFFAOYSA-N
- SMILES： S=P(CC)(CC)CC
Computed Properties
- Exact Mass: 150.06300
- Monoisotopic Mass: 150.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 79.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.2
- Topological Polar Surface Area: 32.1A^2
Experimental Properties
- Color/Form: Not available
- Density: 0.9180 g/cm3 (20 ºC)
- Melting Point: 96-98 ºC (ethanol )
- Boiling Point: 129-130 ºC
- Flash Point: 66.7±22.6 ºC,
- Refractive Index: 1.5050 (589.3 nm 20 ºC)
- Solubility: Very slightly soluble (0.33 g/l) (25 º C),
- PSA: 41.90000
- LogP: 3.17620
- Solubility: Not available
- Vapor Pressure: 0.9±0.3 mmHg at 25°C
triethylphosphine sulfide Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number：UN3464
- Safety Instruction： H303+H313+H333
- HazardClass：6.1
- PackingGroup：III
- Safety Term：6.1
- Packing Group：III
- Packing Group：III
- Hazard Level：6.1
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
triethylphosphine sulfide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T065740-250mg |
Triethylphosphine sulfide |
597-51-3 | 250mg |
$ 220.00 | 2022-06-03 | ||
| TRC | T065740-500mg |
Triethylphosphine sulfide |
597-51-3 | 500mg |
$ 365.00 | 2022-06-03 | ||
| abcr | AB204340-250 mg |
Triethylphosphine sulfide; . |
597-51-3 | 250 mg |
€132.80 | 2023-07-20 | ||
| abcr | AB204340-1 g |
Triethylphosphine sulfide; . |
597-51-3 | 1 g |
€188.00 | 2023-07-20 | ||
| abcr | AB204340-5 g |
Triethylphosphine sulfide; . |
597-51-3 | 5 g |
€592.70 | 2023-07-20 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-272717-250 mg |
Triethylphosphine sulphide, |
597-51-3 | 250MG |
￥421.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-272717-250mg |
Triethylphosphine sulphide, |
597-51-3 | 250mg |
￥421.00 | 2023-09-05 | ||
| abcr | AB204340-250mg |
Triethylphosphine sulfide; . |
597-51-3 | 250mg |
€137.00 | 2025-04-17 | ||
| abcr | AB204340-1g |
Triethylphosphine sulfide; . |
597-51-3 | 1g |
€191.60 | 2025-04-17 | ||
| abcr | AB204340-5g |
Triethylphosphine sulfide; . |
597-51-3 | 5g |
€592.30 | 2025-04-17 |
triethylphosphine sulfide Related Literature
-
1. 67. The preparation and reactions of aliphatic and alicyclic ethylene sulphidesC. C. J. Culvenor,W. Davies,N. S. Heath J. Chem. Soc. 1949 282
-
4. Notes on Hofmann's scientific workHenry E. Armstrong J. Chem. Soc. Trans. 1896 69 637
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